Ethyl 4-(2-((2,6-dimethylphenyl)amino)-2-oxoethoxy)-2-(4-methoxyphenyl)quinoline-6-carboxylate

• IUPAC Name: ethyl 4-[2-(2,6-dimethylanilino)-2-oxoethoxy]-2-(4-methoxyphenyl)quinoline-6-carboxylate
• InChI: InChI=1S/C29H28N2O5/c1-5-35-29(33)21-11-14-24-23(15-21)26(16-25(30-24)20-9-12-22(34-4)13-10-20)36-17-27(32)31-28-18(2)7-6-8-19(28)3/h6-16H,5,17H2,1-4H3,(H,31,32)
• InChI Key: AQEYRMWRXPJNPS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)N=C(C=C2OCC(=O)NC3=C(C=CC=C3C)C)C4=CC=C(C=C4)OC
• Molecular Formula: C29H28N2O5
• Molecular Weight: 484.5 g/mol

Description

Ethyl 4-(2-((2,6-dimethylphenyl)amino)-2-oxoethoxy)-2-(4-methoxyphenyl)quinoline-6-carboxylate is a useful research compound. Its molecular formula is C29H28N2O5 and its molecular weight is 484.552. The purity is usually 95%.
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Scientific Research Applications

1. Disease-Modifying Antirheumatic Drug Research

Ethyl 4-(2-((2,6-dimethylphenyl)amino)-2-oxoethoxy)-2-(4-methoxyphenyl)quinoline-6-carboxylate and its metabolites have been studied for their potential as disease-modifying antirheumatic drugs (DMARDs). Specifically, these compounds have shown anti-inflammatory effects in adjuvant arthritic rat models, indicating their potential in treating rheumatoid arthritis (Baba, Makino, Ohta, & Sohda, 1998).

2. Synthesis of Metabolites

The chemical synthesis processes of the metabolites of this compound have been explored, emphasizing its relevance in pharmaceutical chemistry. This includes studies on the synthesis of ethyl 4-(3-hydroxy-4-methoxyphenyl)-6,7-dimethoxy-2-(1,2,4-triazol-1-ylmethyl)quinoline-3-carboxylate, demonstrating the compound's versatility and potential in drug development (Mizuno, Yamashita, Sawai, Nakamoto, & Goto, 2006).

3. Corrosion Inhibition

Studies have been conducted on related quinoxalines as corrosion inhibitors for copper in nitric acid media. Quantum chemical calculations based on Density Functional Theory (DFT) were performed to understand the relationship between molecular structure and inhibition efficiency. This research provides insights into the potential application of similar quinoxaline compounds in corrosion protection (Zarrouk et al., 2014).

4. Cytotoxic Activity

Investigations into the cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridines, which share structural similarities with the mentioned compound, have been conducted. These studies are significant for understanding the potential anti-cancer properties of similar compounds (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003).